Cas no 2137730-66-4 (Sodium (2,2-difluorocyclobutyl)methanesulfinate)

Sodium (2,2-difluorocyclobutyl)methanesulfinate is a specialized organosulfur compound featuring a difluorinated cyclobutyl ring and a sulfinate functional group. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of fluorinated compounds. The presence of fluorine atoms enhances its reactivity and potential applications in pharmaceuticals, agrochemicals, and materials science. The sulfinate group offers versatile reactivity for nucleophilic or radical reactions, enabling selective functionalization. This compound is particularly useful in medicinal chemistry for introducing fluorinated motifs, which can improve metabolic stability and bioavailability. Its crystalline form ensures consistent purity, making it suitable for precise synthetic applications.
Sodium (2,2-difluorocyclobutyl)methanesulfinate structure
2137730-66-4 structure
Product Name:Sodium (2,2-difluorocyclobutyl)methanesulfinate
CAS No:2137730-66-4
MF:C5H7F2NaO2S
MW:192.159458398819
CID:6161673
PubChem ID:165455315
Update Time:2025-10-28

Sodium (2,2-difluorocyclobutyl)methanesulfinate Chemical and Physical Properties

Names and Identifiers

    • 2137730-66-4
    • sodium (2,2-difluorocyclobutyl)methanesulfinate
    • EN300-724522
    • Sodium (2,2-difluorocyclobutyl)methanesulfinate
    • Inchi: 1S/C5H8F2O2S.Na/c6-5(7)2-1-4(5)3-10(8)9;/h4H,1-3H2,(H,8,9);/q;+1/p-1
    • InChI Key: ZACFMFYDCWZSGD-UHFFFAOYSA-M
    • SMILES: S(CC1CCC1(F)F)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 192.00325124g/mol
  • Monoisotopic Mass: 192.00325124g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.3Ų

Sodium (2,2-difluorocyclobutyl)methanesulfinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-724522-1.0g
sodium (2,2-difluorocyclobutyl)methanesulfinate
2137730-66-4
1g
$0.0 2023-06-06

Sodium (2,2-difluorocyclobutyl)methanesulfinate Related Literature

Additional information on Sodium (2,2-difluorocyclobutyl)methanesulfinate

Sodium (2,2-difluorocyclobutyl)methanesulfinate: A Comprehensive Overview

Sodium (2,2-difluorocyclobutyl)methanesulfinate, with the CAS number 2137730-66-4, is a compound of significant interest in the field of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. The methanesulfinate group in its structure plays a crucial role in determining its chemical reactivity and stability. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials and pharmaceuticals.

The cyclobutyl ring in sodium (2,2-difluorocyclobutyl)methanesulfinate contributes to its rigidity and electronic properties. This makes it an attractive candidate for use in drug design, where structural rigidity is often desired to optimize bioavailability and efficacy. Researchers have explored its ability to act as a precursor in the synthesis of bioactive compounds, particularly those with complex ring systems.

One of the most promising applications of this compound lies in its role as an intermediate in the production of advanced polymers. The difluoro substitution pattern on the cyclobutane ring enhances its reactivity under specific reaction conditions, making it suitable for polymerization reactions. Recent advancements in polymer chemistry have demonstrated how such compounds can be used to create materials with tailored mechanical and thermal properties.

In addition to its industrial applications, sodium (2,2-difluorocyclobutyl)methanesulfinate has shown potential in academic research as a model compound for studying ring strain effects. The cyclobutane ring introduces significant angle strain, which can influence the compound's reactivity and stability. By examining these effects, chemists gain insights into the design of more efficient synthetic pathways and novel chemical reactions.

From a synthetic perspective, the preparation of sodium (2,2-difluorocyclobutyl)methanesulfinate involves a multi-step process that typically begins with the synthesis of the corresponding methanesulfonic acid derivative. Subsequent fluorination and cyclization steps are critical to achieving the desired product. Recent research has focused on optimizing these steps to improve yield and purity, making the compound more accessible for large-scale applications.

The electronic properties of this compound also make it a valuable tool in electrochemistry. Studies have shown that it can serve as an effective electrolyte additive in lithium-ion batteries, enhancing their performance and longevity. This application underscores its versatility and broad utility across different scientific disciplines.

In conclusion, sodium (2,2-difluorocyclobutyl)methanesulfinate is a versatile compound with a wide range of potential applications. Its unique structure and chemical properties make it an invaluable asset in both industrial and academic settings. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in shaping future innovations across various fields.

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